Cas no 73904-93-5 ((17R,23Xi)-1alpha,4;14,15beta-Diepoxy-17,19,23,23-tetrahydroxy-4,4,8-trimethyl-7-oxo-3,4;16,17-diseco-24-nor-5alpha,13alpha,14beta-chol-20(22)-en-3,16,21-trisaeure-3=>19;16=>17;21=>23-trilacton)

Isolimonexic acid, a kind of citric acid isolated from lemon seeds, has anticancer and anti aromatase properties (ic50=25.60 μ M) Characteristics

(17R,23Xi)-1alpha,4;14,15beta-Diepoxy-17,19,23,23-tetrahydroxy-4,4,8-trimethyl-7-oxo-3,4;16,17-diseco-24-nor-5alpha,13alpha,14beta-chol-20(22)-en-3,16,21-trisaeure-3=>19;16=>17;21=>23-trilacton structure

73904-93-5 structure

Product Name:(17R,23Xi)-1alpha,4;14,15beta-Diepoxy-17,19,23,23-tetrahydroxy-4,4,8-trimethyl-7-oxo-3,4;16,17-diseco-24-nor-5alpha,13alpha,14beta-chol-20(22)-en-3,16,21-trisaeure-3=>19;16=>17;21=>23-trilacton

CAS No:73904-93-5

Molecular Formula:C₂₆H₃₀O₁₀

Molecular Weight:502.51

CID:2067767

PubChem ID:5321282

(17R,23Xi)-1alpha,4;14,15beta-Diepoxy-17,19,23,23-tetrahydroxy-4,4,8-trimethyl-7-oxo-3,4;16,17-diseco-24-nor-5alpha,13alpha,14beta-chol-20(22)-en-3,16,21-trisaeure-3=>19;16=>17;21=>23-trilacton Properties

Names and Identifiers

- (17R,23Xi)-1alpha,4
- 14,15beta-Diepoxy-17,19,23,23-tetrahydroxy-4,4,8-trimethyl-7-oxo-3,4
- limonexic acid
- Shihulimonin A
- Isolimonexic acid
- RUTAEVINEXIC ACID
- Limonexylic acid
- (1R,2R,7S,10R,13R,14R,16S,19R,20S)-19-(2-hydroxy-5-oxo-2H-furan-4-yl)-9,9,13,20-tetramethyl-4,8,15,18-tetraoxahexacyclo[11.9.0.02,7.02,10.014,16.014,20]docosane-5,12,17-trione
- 73904-93-5
- Isolimonexin
- HY-N8405
- CHEMBL4787375
- CS-0144092
- AKOS040761898
- DA-54427
- Isoimonexic acid
- FI65367
- InChIKey： DNNFETMOXYZICP-UHFFFAOYSA-N
- Inchi： InChI=1S/C26H30O10/c1-22(2)13-8-14(27)24(4)12(25(13)10-32-16(28)9-15(25)35-22)5-6-23(3)18(11-7-17(29)33-20(11)30)34-21(31)19-26(23,24)36-19/h7,12-13,15,17-19,29H,5-6,8-10H2,1-4H3/t12-,13-,15-,17?,18-,19+,23-,24-,25+,26+/m0/s1
- SMILES： CC1(C2CC(=O)C3(C(C24COC(=O)CC4O1)CCC5(C36C(O6)C(=O)OC5C7=CC(OC7=O)O)C)C)C

Computed Properties

Exact Mass: 502.18389715g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 10
Rotatable Bond Count: 1
Monoisotopic Mass: 502.18389715g/mol
Heavy Atom Count: 36
Complexity: 1170
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.695000000000001
Topological Polar Surface Area: 138Å²

Experimental Properties

Melting Point: 315-316 ºC
Solubility: Soluble (110 g/l) (25 º C),
Color/Form: Powder
Density: 1.49±0.1 g/cm3 (20 ºC 760 Torr),

(17R,23Xi)-1alpha,4;14,15beta-Diepoxy-17,19,23,23-tetrahydroxy-4,4,8-trimethyl-7-oxo-3,4;16,17-diseco-24-nor-5alpha,13alpha,14beta-chol-20(22)-en-3,16,21-trisaeure-3=>19;16=>17;21=>23-trilacton Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AH15559-5mg	IsoliMonexic acid	73904-93-5	98.0%	5mg	$660.00	2024-04-19
TargetMol Chemicals	TN4307-5 mg	Isolimonexic acid	73904-93-5	98%	5mg	￥ 3,330
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	I63960-5 mg	(17R,23Xi)-1alpha,4;14,15beta-Diepoxy-17,19,23,23-tetrahydroxy-4,4,8-trimethyl-7-oxo-3,4;16,17-diseco-24-nor-5alpha,13alpha,14beta-chol-20(22)-en-3,16,21-trisaeure-3=>19;16=>17;21=>23-trilacton	73904-93-5		5mg	¥4800.0	2021-09-09
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN4307-1 mg	Isolimonexic acid	73904-93-5		1mg	￥2435.00	2022-04-26